Cas no 1067-73-8 (Diethyl (2-oxobutyl)phosphonate)
1067-73-8 structure
Product Name:Diethyl (2-oxobutyl)phosphonate
CAS No:1067-73-8
MF:C8H17O4P
MW:208.191943883896
CID:893832
PubChem ID:24879913
Update Time:2025-09-28
Diethyl (2-oxobutyl)phosphonate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl (2-oxobutyl)phosphonate
- 1-diethoxyphosphorylbutan-2-one
- DIETHYL (2-OXOBUTYL)PHOSPHONATE 96
- (2-oxo-butyl)-phosphonic acid diethyl ester
- (2-Oxo-butyl)-phosphonsaeure-diaethylester
- (2-oxo-butyl)-phosphoric acid diethyl ester
- 1-(diethylphosphono)butan-2-one
- 1-diethoxyphosphoryl-butan-2-one
- diethyl 2-oxobutane-3-phosphonate
- Diethyl propanoylmethylphosphonate
- (2-Oxobutyl)phosphonic acid diethyl ester
- DIETHYL (2-OXOBUTYL)PHOSPHONATE 96
- AKOS015916080
- Diethyl(2-oxobutyl)phosphonate 96
- J-001646
- 1067-73-8
- diethyl 2-oxobutylphosphonate
- Phosphonic acid, (2-oxobutyl)-, diethyl ester
- BP-12944
- diethyl(2-oxobutyl)phosphonate
- DTXSID50405349
- SCHEMBL712616
- CS-0204430
- BAA06773
- Diethyl (2-oxobutyl)phosphonate, 96%
-
- MDL： MFCD03427248
- Inchi： 1S/C8H17O4P/c1-4-8(9)7-13(10,11-5-2)12-6-3/h4-7H2,1-3H3
- InChI Key： GQBVFZDYDHGZPY-UHFFFAOYSA-N
- SMILES： P(CC(CC)=O)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 208.08600
- Monoisotopic Mass: 208.08644602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.072 g/mL at 25 °C(lit.)
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.4360(lit.)
- PSA: 62.41000
- LogP: 2.23160
- Solubility: Not determined
Diethyl (2-oxobutyl)phosphonate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
Diethyl (2-oxobutyl)phosphonate Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Diethyl (2-oxobutyl)phosphonate Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR322414-1g |
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£130.00 | 2025-02-19 | ||
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Diethyl (2-oxobutyl)phosphonate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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